Cas no 383897-60-7 (Furo[2,3-d]pyrimidin-2(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-)

Furo[2,3-d]pyrimidin-2(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl- structure
383897-60-7 structure
Product Name:Furo[2,3-d]pyrimidin-2(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-
CAS No:383897-60-7
MF:C12H14N2O5
MW:266.249963283539
CID:298569
PubChem ID:12009657
Update Time:2025-04-19

Furo[2,3-d]pyrimidin-2(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-d]pyrimidin-2(3H)-one,3-(2-deoxy-b-D-erythro-pentofuranosyl)-6-methyl-
    • 6-METHYL-3-(Β-D-2-DEOXYRIBOFURANOSYL)FURANO[2, 3-D]PYRIMIDIN-2-ONE
    • 6-METHYL-3-(β-D-2-DEOXY-RIBOFURANOSYL)FURANO[2,3-D]PYRIMIDIN-2-ONE
    • 1,2,5-Thiadiazole-3-carboxylic acid, 4-[(2-chloroethyl)amino]-
    • 3-(β-chloroethylamino)-1,2,5-thiadiazole-4-carboxylic acid
    • 3-(β-D-2-deoxyribofuranosyl)-6-methylfuro[2,3-d]pyrimidin-2-one
    • 4-(2-chloroethylamino)-1,2,5-thiadiazole-3-carboxylic Acid
    • 4-[(2-chloroethyl)amino]-1,2,5-thiadiazole-3-carboxylic acid
    • AC1LUB89
    • ACMC-20n6r1
    • CTK0B1137
    • STK362937
    • SCHEMBL5996112
    • 3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methylfuro[2,3-d]pyrimidin-2-one
    • CHEMBL605400
    • 3-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-methylfuro[2,3-d]pyrimidin-2(3H)-one
    • 383897-60-7
    • 6-Methyl-3-(beta-D-2-deoxy-ribofuranosyl)furano[2,3-d]pyrimidin-2-one
    • Inchi: 1S/C12H14N2O5/c1-6-2-7-4-14(12(17)13-11(7)18-6)10-3-8(16)9(5-15)19-10/h2,4,8-10,15-16H,3,5H2,1H3/t8-,9+,10+/m0/s1
    • InChI Key: PRUTYPUPPIPZBT-IVZWLZJFSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C2C(C=C(C)O2)=C1)=O)O

Computed Properties

  • Exact Mass: 266.09000
  • Monoisotopic Mass: 266.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 97.72000
  • LogP: -0.06140
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.